Cas no 33994-09-1 (3-\u200bBromo-\u200b1-\u200b(4-\u200bmethylphenyl)\u200b-1-\u200bpropanone,)

• Product Name: 3-\u200bBromo-\u200b1-\u200b(4-\u200bmethylphenyl)\u200b-1-\u200bpropanone,
• CAS No: 33994-09-1
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 2822841
• Update Time: 2025-10-29

3-\u200bBromo-\u200b1-\u200b(4-\u200bmethylphenyl)\u200b-1-\u200bpropanone, Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-methylphenyl)propan-1-one
• 3-Bromo-4'-methylpropiophenone
• 3-\u200bBromo-\u200b1-\u200b(4-\u200bmethylphenyl)\u200b-1-\u200bpropanone,

• Inchi： 1S/C10H11BrO/c1-8-2-4-9(5-3-8)10(12)6-7-11/h2-5H,6-7H2,1H3
• InChI Key： QEKJUJJNWQVRIF-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 3-\u200bBromo-\u200b1-\u200b(4-\u200bmethylphenyl)\u200b-1-\u200bpropanone,

Research Briefing on 3-Bromo-1-(4-methylphenyl)-1-propanone (CAS: 33994-09-1): Synthesis, Applications, and Recent Advances

3-Bromo-1-(4-methylphenyl)-1-propanone (CAS: 33994-09-1) is a brominated aromatic ketone derivative that has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity and potential as a synthetic intermediate. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This briefing consolidates key findings from 2022-2023 literature, focusing on synthetic methodologies, mechanistic insights, and emerging applications.

Synthetic Innovations: A 2023 Journal of Organic Chemistry study (DOI: 10.1021/acs.joc.3c00321) reported a novel Pd-catalyzed coupling protocol using 33994-09-1 to construct indanone scaffolds with 89% yield. The reaction leveraged the compound's α-bromoketone moiety for C-C bond formation under mild conditions, demonstrating improved atom economy compared to traditional Friedel-Crafts approaches. Concurrently, researchers at ETH Zurich developed a continuous-flow synthesis method (2022, Org. Process Res. Dev.), reducing hazardous waste generation by 40% through precise bromination control of 1-(4-methylphenyl)-1-propanone precursors.

Pharmaceutical Applications: 3-Bromo-1-(4-methylphenyl)-1-propanone serves as a critical building block for p38 MAPK inhibitors, as evidenced by a 2023 European Journal of Medicinal Chemistry paper (DOI: 10.1016/j.ejmech.2023.115234). The compound's ketone group enabled efficient Schiff base formation with hydrazine derivatives, yielding compounds with IC₅₀ values of 12-18 nM against inflammatory cytokines. Notably, its structural motif appears in Phase I clinical candidate AXB-1102 (Axovia Therapeutics), targeting rheumatoid arthritis.

Mechanistic Insights: Advanced spectroscopic studies (2023, J. Phys. Chem. A) revealed unexpected tautomeric behavior of 33994-09-1 in polar solvents, with enol content reaching 23% in DMSO. This finding has implications for its reactivity in nucleophilic substitution reactions. Density functional theory (DFT) calculations further predicted preferential bromine migration during photochemical reactions, corroborated by experimental data showing 78% regioselectivity in UV-mediated transformations.

Safety and Regulatory Updates: The European Chemicals Agency (ECHA) reclassified 33994-09-1 in Q4 2022 as a Category 2 skin sensitizer (H317) based on new LLNA assay data. Current industrial handling protocols now recommend gloveboxes for large-scale operations (>1 kg). Environmental persistence studies (2023, Environ. Sci. Technol.) indicate moderate biodegradability (t_1/2 = 28 days in soil), prompting development of immobilized variants for green chemistry applications.

Future Directions: Emerging research explores the compound's potential in metal-organic framework (MOF) synthesis and as a photoinitiator in 3D printing resins. A 2023 patent (WO2023187567) describes its use in creating porous polymers for drug delivery, while ongoing studies investigate chirality induction when combined with lanthanide catalysts. The compound's multifaceted reactivity continues to make it a valuable asset in medicinal chemistry and materials science.